Cas no 22687-02-1 (N'-(Tert-butyl)-N,N-dimethylethane-1,2-diamine)

• Product Name: N'-(Tert-butyl)-N,N-dimethylethane-1,2-diamine
• CAS No: 22687-02-1
• MF: C₈H₂₀N₂
• MW: 144.257802009583
• MDL: MFCD11505478
• CID: 1411383
• PubChem ID: 20626716
• Update Time: 2025-04-23

N'-(Tert-butyl)-N,N-dimethylethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N'-(1,1-dimethylethyl)-N,N-dimethyl-
• [2-(tert-butylamino)ethyl]dimethylamine
• N'-(tert-butyl)-N,N-dimethylethane-1,2-diamine
• XGPPSKSOIFNAMM-UHFFFAOYSA-N
• 1,2-Ethanediamine, N2-(1,1-dimethylethyl)-N1,N1-dimethyl-
• 1-(t-butylamino)-2-dimethylaminoethane
• N-t-butyl,N',N'-dimethylethylenediamine
• AKOS000258628
• 22687-02-1
• MFCD11505478
• N-tert-butyl-N',N'-dimethylethane-1,2-diamine
• TERT-BUTYL[2-(DIMETHYLAMINO)ETHYL]AMINE
• SCHEMBL2604979
• EN300-39566
• AS-63941
• A12295
• N'-(Tert-butyl)-N,N-dimethylethane-1,2-diamine

• MDL： MFCD11505478
• Inchi： 1S/C8H20N2/c1-8(2,3)9-6-7-10(4)5/h9H,6-7H2,1-5H3
• InChI Key： XGPPSKSOIFNAMM-UHFFFAOYSA-N
• SMILES： N(CCN(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 144.1628
• Monoisotopic Mass: 144.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 81.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3
• XLogP3: 0.8

Experimental Properties

• PSA: 15.27

Additional information on N'-(Tert-butyl)-N,N-dimethylethane-1,2-diamine

N'-(Tert-butyl)-N,N-dimethylethane-1,2-diamine: A Comprehensive Overview

N'-(Tert-butyl)-N,N-dimethylethane-1,2-diamine, also known by its CAS registry number CAS No 22687-02-1, is a versatile organic compound with significant applications in various industries. This compound is a derivative of ethane-1,2-diamine, where one of the amine groups is substituted with a tert-butyl group, and the other is dimethylated. Its unique structure endows it with distinct chemical properties, making it a valuable component in chemical synthesis and industrial processes.

The molecular formula of N'-(Tert-butyl)-N,N-dimethylethane-1,2-diamine is C₉H₂₄N₃, and its molecular weight is approximately 176.3 g/mol. The compound exists as a colorless liquid with a characteristic amine odor. Its physical properties, such as boiling point and density, are critical in determining its suitability for various applications. Recent studies have highlighted its role in the synthesis of advanced materials, including polymers and catalysts.

One of the most notable applications of N'-(Tert-butyl)-N,N-dimethylethane-1,2-diamine is in the field of polymer chemistry. Researchers have demonstrated its ability to act as a crosslinking agent in the production of thermosetting resins. These resins exhibit enhanced mechanical properties and thermal stability, making them ideal for high-performance applications in aerospace and automotive industries. The compound's ability to form strong hydrogen bonds contributes significantly to the durability of the resulting polymers.

In addition to its role in polymer synthesis, CAS No 22687-02-1 has found applications in catalysis. Recent advancements have shown that this compound can serve as a ligand in transition metal catalysts, facilitating various organic transformations. For instance, it has been used in the catalytic hydrogenation of ketones and alkenes, offering high selectivity and efficiency. This has made it a valuable tool in pharmaceutical intermediates and fine chemical synthesis.

The synthesis of N'-(Tert-butyl)-N,N-dimethylethane-1,2-diamine involves a multi-step process that typically begins with the reaction of ethane-1,2-diamine with tert-butyl chloride or other suitable alkylating agents. The reaction conditions are carefully controlled to ensure optimal yields and purity. Recent innovations in green chemistry have led to the development of more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining product quality.

From an environmental perspective, understanding the ecological impact of CAS No 22687-02-1 is crucial. Studies have shown that while it is not inherently hazardous under normal conditions, improper handling or disposal can lead to environmental contamination. Regulatory frameworks now emphasize the importance of implementing best practices for handling and disposing of this compound to minimize its ecological footprint.

In conclusion, N'-(Tert-butyl)-N,N-dimethylethane-1,2-diamine (CAS No 22687-02-1) is a multifaceted compound with wide-ranging applications across diverse industries. Its unique chemical properties make it an essential component in modern chemical synthesis and industrial processes. As research continues to uncover new potential uses and improve existing methodologies, this compound will undoubtedly remain a cornerstone in the field of organic chemistry.